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Compound of Interest

Compound Name: Tricaprilin-d50

Cat. No.: B15555951

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Tricaprilin-d50, a deuterated triglyceride used in research and development.

Adherence to these procedures is critical for ensuring personnel safety, environmental

protection, and regulatory compliance.

Hazard Assessment and Safety Precautions

While a specific Safety Data Sheet (SDS) for Tricaprilin-d50 is not readily available, the SDS
for its non-deuterated counterpart, Tricaprilin, indicates potential hazards.[1] Therefore, it is
prudent to handle Tricaprilin-d50 with the same level of caution.

Assumed Hazard Classifications based on Tricaprilin:

Acute oral toxicity
Skin irritation
Serious eye irritation

Respiratory tract irritation

Personal Protective Equipment (PPE) Required:
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o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
e Laboratory coat

Waste Segregation and Collection

Proper segregation of waste is the first and most critical step in the disposal process. Do not
mix Tricaprilin-d50 waste with general laboratory trash or other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.

Step-by-Step Waste Collection Procedure:

o Designate a Waste Container: Use a dedicated, leak-proof, and clearly labeled waste
container for all Tricaprilin-d50 waste. The container should be made of a material
compatible with oils and fats, such as high-density polyethylene (HDPE).

o Labeling: The waste container must be labeled with the following information:
o "Hazardous Waste" (or as required by your institution)
o "Tricaprilin-d50"
o List of associated hazards (e.g., "Oral Toxicity," "Skin/Eye Irritant")
o Accumulation start date

e Collect Unused or Expired Tricaprilin-d50: Carefully transfer any unwanted pure Tricaprilin-
d50 into the designated waste container.

o Collect Contaminated Labware: Dispose of all single-use items that have come into contact
with Tricaprilin-d50 in the same designated container. This includes:

o Pipette tips

o Vials and caps
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o Gloves

o Contaminated bench paper or wipes

e Handling of Sharps: Any contaminated sharps (e.g., needles, glass Pasteur pipettes) must
be placed in a designated sharps container that is also labeled for Tricaprilin-d50 waste.

e Aqueous Solutions: If you have aqueous solutions containing Tricaprilin-d50, consult your
EHS department for guidance. Do not pour any solutions containing this compound down the
drain.

Storage of Tricaprilin-d50 Waste

Proper storage of the collected waste is essential to prevent accidental spills or exposure.

o Storage Location: Store the sealed waste container in a designated satellite accumulation
area (SAA) or a central hazardous waste storage area.

o Secondary Containment: Place the waste container in a secondary containment bin or tray to
capture any potential leaks.

¢ Incompatible Materials: Ensure the waste container is not stored near incompatible
chemicals.

Final Disposal Procedure

The final disposal of Tricaprilin-d50 waste must be handled by a licensed hazardous waste
disposal company.

» Contact EHS: When the waste container is full or has been in storage for the maximum
allowable time per your institution's policy, contact your Environmental Health and Safety
(EHS) department.

e Schedule a Pickup: EHS will arrange for a pickup of the waste by a certified hazardous
waste vendor.

o Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is
completed accurately as directed by your EHS department.
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Quantitative Data Summary

Parameter Value Source

Molecular Formula C27Ds006 ChemScene[2]
Molecular Weight 520.99 g/mol ChemScene[2]
Purity >98% ChemScene[2]
Storage Temperature 2-8°C (Sealed in dry ChemScene[2]

conditions)

Experimental Workflow: Disposal of Tricaprilin-d50
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Tricaprilin-d50 Disposal Workflow
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Caption: Workflow for the safe disposal of Tricaprilin-d50 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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